2-(4-{[4-(4-Phenylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)pyridine-4-carbonitrile

• IUPAC Name: 2-[4-[4-(4-phenylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]pyridine-4-carbonitrile
• InChI: InChI=1S/C25H29N5O/c26-21-22-8-11-27-25(20-22)30-13-9-24(10-14-30)31-19-5-4-12-28-15-17-29(18-16-28)23-6-2-1-3-7-23/h1-3,6-8,11,20,24H,9-10,12-19H2
• InChI Key: IWSXABKDKPEATL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OCC#CCN2CCN(CC2)C3=CC=CC=C3)C4=NC=CC(=C4)C#N
• Molecular Formula: C25H29N5O
• Molecular Weight: 415.5 g/mol

Description

A series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives were designed and synthesized for the treatment of Alzheimer’s disease (AD).

Synthesis Analysis

The compounds were synthesized and their bioactivities were evaluated by the Ellman’s method.

Molecular Structure Analysis

The molecular structure of these compounds was confirmed by molecular docking studies.

Chemical Reactions Analysis

The results showed that most of the synthesized compounds displayed moderate acetylcholinesterase inhibitory activities in vitro.

Mechanism of Action

Among them, compound 6g exhibited the most potent inhibitory activity against AChE with IC 50 of 0.90 µM, and poor inhibitory activity against butyrylcholinesterase (BuChE) with IC 50 of 7.53 µM, which indicated that compound 6g was a selective AChE inhibitor.

Future Directions

Compound 6g could be considered as a lead compound for the development of AD drugs.